Cas no 170632-16-3 (2-Furancarboxylic acid, 5-(4-fluorobenzoyl)-, methyl ester)
170632-16-3 structure
Product Name:2-Furancarboxylic acid, 5-(4-fluorobenzoyl)-, methyl ester
CAS No:170632-16-3
MF:C13H9FO4
MW:248.206567525864
CID:1357422
PubChem ID:11053987
Update Time:2025-04-20
2-Furancarboxylic acid, 5-(4-fluorobenzoyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 5-(4-fluorobenzoyl)-, methyl ester
- methyl 5-(4-fluorobenzoyl)furan-2-carboxylate
- Methyl5-(4-fluorobenzoyl)furan-2-carboxylate
- 170632-16-3
- SCHEMBL2958453
- DTXSID80453535
- 5-(4-Fluoro-benzoyl)-furan-2-carboxylic acid methyl ester
- AKOS020195143
-
- Inchi: 1S/C13H9FO4/c1-17-13(16)11-7-6-10(18-11)12(15)8-2-4-9(14)5-3-8/h2-7H,1H3
- InChI Key: VWUXSQCSRLZRRX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1=CC=C(C(=O)OC)O1)=O
Computed Properties
- Exact Mass: 248.04847
- Monoisotopic Mass: 248.04848693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 56.51
2-Furancarboxylic acid, 5-(4-fluorobenzoyl)-, methyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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